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how to prevent 1-Ethoxypent-1-ene
decomposition

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1-Ethoxypent-1-ene

CAS No.: 5909-75-1

Cat. No.: S6595720

Chemical Identification of 1-Ethoxypent-1-ene

The table below summarizes the key identifiers for this compound from the available data.

Property Description

IUPAC Name 1-Ethoxypent-1-ene [1]
CAS Registry Number 5909-75-1 [1]
Molecular Formula C7H140 [1] [2]
Canonical SMILES CCCC=COCC [1]
Molecular Weight 114.19 g/mol [1]

General Principles for Stabilizing Alkenes

While direct data on 1-Ethoxypent-1-ene is unavailable, alkene stability is generally influenced by specific
factors. The following workflow outlines a logical approach to preventing decomposition, based on these

general principles.
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Goal: Prevent 1-Ethoxypent-1-ene
Decomposition
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The stability of an alkene is primarily determined by its substitution pattern (more substituted alkenes are
generally more stable), stereochemistry (trans alkenes are more stable than C1is), and conjugation with
other pi systems [3]. As a monosubstituted alkene, 1-Ethoxypent-1-ene can be considered less stable than its

more substituted isomers [3].

The ether group oxygen is also a potential site for degradation, particularly in the presence of acids. The

table below connects potential decomposition triggers with practical mitigation strategies.

Potential . . . .

. Rationale & Risks Preventive Action
Trigger
Strong Can attack the electron-rich C=C bond, Use high-purity reagents; exclude
Oxidizing leading to cleavage or uncontrolled reactions oxidizing agents during synthesis
Agents [4]. and storage.

Protic Acids The ether oxygen can be protonated, and the Ensure reaction environment is
molecule is susceptible to acid-catalyzed neutral or basic; use acid-free
hydration of the alkene or polymerization. glassware for storage.
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Potential . . - .
) Rationale & Risks Preventive Action
Trigger
Radical Can initiate a chain reaction leading to Add radical inhibitors (e.g., BHT);
Species polymerization or the formation of peroxides store under an inert atmosphere;
[5]. avoid unnecessary light exposure.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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